2-(Phenylsulfonyl)ethanamine
Overview
Description
2-(Phenylsulfonyl)ethanamine is a chemical compound with the molecular formula C8H11NO2S . It has an average mass of 185.243 Da and a mono-isotopic mass of 185.051056 Da .
Molecular Structure Analysis
The molecular structure of 2-(Phenylsulfonyl)ethanamine has been studied . The computed bond angles and distances are listed in the referenced paper . The molecule is polar with a net dipole moment .Chemical Reactions Analysis
2-(Phenylsulfonyl)ethanamine has been involved in various chemical reactions. For instance, it has been used in cycloaddition reactions of 2-phenylsulfonyl-1,3-butadiene and its 3-phenylsulfanyl derivative . The reactions take place via an asynchronous one-step mechanism with a polar character .Scientific Research Applications
Organic Synthesis and Medicinal Chemistry
- Aza-Michael Addition : 2-(Phenylsulfonyl)ethanamine can be synthesized via the aza-Michael addition approach. In this reaction, the corresponding amine reacts with a vinyl sulfone derivative under microwave conditions to yield the desired product . Researchers can explore its utility in designing novel organic molecules and pharmaceutical intermediates.
Materials Science and Organic Electronics
- Organic Semiconductors : Anthracenes, including crystalline materials, exhibit wide energy gaps, high fluorescence quantum yields, and thermal stability. As a result, they hold promise for applications in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) . 2-(Phenylsulfonyl)ethanamine could contribute to the development of efficient organic electronic devices.
Computational Chemistry and Molecular Modeling
- Density Functional Theory (DFT) : Computational studies reveal that 2-(Phenylsulfonyl)ethanamine possesses a net dipole moment, making it a polar molecule . Researchers can explore its interactions with other molecules using DFT calculations.
Safety and Hazards
Safety data sheets suggest that contact with skin and eyes should be avoided, and inhalation or ingestion of the dust should be prevented . If swallowed, immediate medical assistance should be sought . The compound should be stored in a dry, cool, and well-ventilated place, and kept away from heat, sparks, and flame .
Mechanism of Action
Target of Action
Similar compounds like ethanolamine interact with proteins such as surface protein a and annexin a3
Mode of Action
It’s worth noting that amines, in general, can undergo nucleophilic addition reactions with aldehydes and ketones to yield imines and enamines . This could potentially be a part of the interaction mechanism of 2-(Phenylsulfonyl)ethanamine with its targets.
Biochemical Pathways
Related compounds like ethanolamine are involved in the biosynthesis of phosphatidylcholine
Pharmacokinetics
It’s known that the compound is a solid at room temperature and should be stored in a dry environment . These properties could potentially impact the compound’s bioavailability.
Result of Action
Action Environment
It’s known that the compound should be stored in a dry environment . This suggests that moisture could potentially affect the compound’s stability.
properties
IUPAC Name |
2-(benzenesulfonyl)ethanamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO2S/c9-6-7-12(10,11)8-4-2-1-3-5-8/h1-5H,6-7,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEKKXNNVIAECAN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)CCN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Phenylsulfonyl)ethanamine | |
CAS RN |
67215-15-0 | |
Record name | 2-(benzenesulfonyl)ethan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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